5-{[5-(3-Chloro-4-fluorophenyl)-2-furyl]methylene}-3-(4-fluorophenyl)-2-imino-1,3-thiazolidin-4-one

• Molecular Formula: C20H11ClF2N2O2S
• Molecular Weight: 416.8 g/mol
• IUPAC Name: (5Z)-5-[[5-(3-chloro-4-fluorophenyl)furan-2-yl]methylidene]-3-(4-fluorophenyl)-2-imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H11ClF2N2O2S/c21-15-9-11(1-7-16(15)23)17-8-6-14(27-17)10-18-19(26)25(20(24)28-18)13-4-2-12(22)3-5-13/h1-10,24H/b18-10-,24-20?
• InChI Key: HJFKNYIXQSWOCM-WEYXMBDUSA-N
• Isomeric SMILES: C1=CC(=CC=C1N2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=C(C=C4)F)Cl)/SC2=N)F
• SMILES: C1=CC(=CC=C1N2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)F)Cl)SC2=N)F

Description

5-{[5-(3-Chloro-4-fluorophenyl)-2-furyl]methylene}-3-(4-fluorophenyl)-2-imino-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research. It is a thiazolidinone derivative that exhibits various biological properties, making it a potential candidate for drug development.

Mechanism of Action

The exact mechanism of action of 5-{[5-(3-Chloro-4-fluorophenyl)-2-furyl]methylene}-3-(4-fluorophenyl)-2-imino-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that the compound exerts its biological effects by modulating various signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that the compound can inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to possess potent antibacterial and antifungal activities. Additionally, the compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to lower blood glucose levels and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-{[5-(3-Chloro-4-fluorophenyl)-2-furyl]methylene}-3-(4-fluorophenyl)-2-imino-1,3-thiazolidin-4-one in lab experiments is its diverse range of biological properties. This makes it a potential candidate for drug development in various therapeutic areas. However, the compound's complex synthesis method and limited availability can be a limitation for its use in lab experiments.

Future Directions

There are several potential future directions for research on 5-{[5-(3-Chloro-4-fluorophenyl)-2-furyl]methylene}-3-(4-fluorophenyl)-2-imino-1,3-thiazolidin-4-one. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential in treating other diseases. Additionally, research on its pharmacokinetics and toxicity profile can help in determining its suitability for use in humans.

Synthesis Methods

The synthesis of 5-{[5-(3-Chloro-4-fluorophenyl)-2-furyl]methylene}-3-(4-fluorophenyl)-2-imino-1,3-thiazolidin-4-one involves the reaction of 3-chloro-4-fluorobenzaldehyde with 2-furfural and thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with 4-fluoroaniline to obtain the final compound.

Scientific Research Applications

The compound has been extensively studied for its potential in treating various diseases. It has been found to exhibit significant anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties. It has also been studied for its potential in treating Alzheimer's disease and as an antioxidant.